N-{4-[4-(Pyridin-4-yl)piperazin-1-yl]phenyl}methanesulfonamide

• CAS No.: 112940-21-3
• Molecular Formula: C16H20N4O2S
• Molecular Weight: 332.4 g/mol
• IUPAC Name: N-[4-(4-pyridin-4-ylpiperazin-1-yl)phenyl]methanesulfonamide
• InChI: InChI=1S/C16H20N4O2S/c1-23(21,22)18-14-2-4-15(5-3-14)19-10-12-20(13-11-19)16-6-8-17-9-7-16/h2-9,18H,10-13H2,1H3
• InChI Key: YQDJHAGRQULEOJ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=C(C=C1)N2CCN(CC2)C3=CC=NC=C3

Description

N-{4-[4-(Pyridin-4-yl)piperazin-1-yl]phenyl}methanesulfonamide is a useful research compound. Its molecular formula is C16H20N4O2S and its molecular weight is 332.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methanesulphonyl chloride (0.50 g) was added dropwise to a stirred solution of 1-(4-aminophenyl)-4-(4-pyridyl)piperazine (1.00 g) in dry pyridine (10 ml) at room temperature. The mixture was stirred at room temperature for 20 hours and then evaporated. The residue was dissolved in water and the solution was basified with sodium bicarbonate solution and allowed to stand for 2 hours. The solid was filtered off, washed with water, dried and crystallised from methanol/ethyl acetate to give the title compound (0.55 g), m.p. 230°-232° C. Found: C,57.80; H,6.07; N,16.89. C16H20N4O2S requires: C,57.81; H,6.06; N,16.85%.